Cas no 2648920-84-5 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2648920-84-5
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6221397
• PubChem ID: 165836105
• Update Time: 2025-09-26

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid
• EN300-1510636
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methoxy-4-oxobutanoic acid
• 2648920-84-5

• Inchi： 1S/C26H30N2O7/c1-16(11-12-23(29)28-22(25(31)32)13-24(30)34-2)14-27-26(33)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,33)(H,28,29)(H,31,32)/t16?,22-/m0/s1
• InChI Key： BTYWPXFBRPZWHW-XLDIYJRPSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)CC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid

Introduction to (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic Acid (CAS No. 2648920-84-5)

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid, identified by its CAS number 2648920-84-5, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its complex amino acid derivative and ester functionalities, has garnered considerable attention for its potential applications in drug discovery and therapeutic development. The presence of a fluoren-9-yl moiety and multiple chiral centers underscores its synthetic complexity and structural diversity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating fluorene-based scaffolds. The fluoren-9-yl group, known for its excellent photophysical properties, has been extensively utilized in the development of fluorescent probes and imaging agents. Moreover, its incorporation into biologically active molecules has been shown to enhance metabolic stability and improve pharmacokinetic profiles. The compound in question, with its fluoren-9-ylmethoxycarbonyl substituent, exemplifies this trend, offering a unique combination of structural features that may contribute to its efficacy as a pharmacological agent.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions and stereochemistry. The presence of multiple stereocenters in (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid necessitates sophisticated synthetic strategies to ensure high enantiomeric purity. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to achieve this goal, highlighting the compound's synthetic challenge and the expertise required for its preparation.

Beyond its structural complexity, this compound exhibits intriguing biological activities that warrant further exploration. Preliminary studies have suggested potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The amide and ester functionalities present in the molecule are known to interact with biological targets such as enzymes and receptors, modulating cellular processes and therapeutic outcomes. Additionally, the methoxy groups contribute to lipophilicity modulation, which is crucial for drug absorption and distribution.

The< strong> fluoren- based moiety is particularly noteworthy for its ability to enhance molecular recognition and binding affinity. This feature has been exploited in the design of high-affinity ligands for therapeutic targets, improving drug efficacy while minimizing off-target effects. Furthermore, the chiral nature of the compound allows for the development of enantiomerically pure drugs, which can exhibit improved pharmacological profiles compared to racemic mixtures.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design. By leveraging computational methods such as molecular docking and quantum mechanics simulations, researchers can predict how (2S)-2-S^5--({(9H-fluorenen-9-y)₁^maca-4-methylpentanamido-4-methoxy-4.Oxobutanoic acid (CAS No. 2648920-84.5) will interact with biological targets. These insights can guide experimental efforts toward optimizing lead compounds and improving drug candidates.

Additionally, green chemistry principles have become increasingly important in pharmaceutical research. The synthesis of complex molecules like this one must be conducted with consideration for environmental impact and sustainability. Efforts are underway to develop more efficient synthetic routes that minimize waste generation and reduce energy consumption. This includes the use of renewable feedstocks and catalytic methods that enhance reaction yields while reducing hazardous byproducts.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as a building block in medicinal chemistry libraries or as an intermediate in the synthesis of more complex bioactive molecules. By serving as a versatile scaffold, it can facilitate the discovery of novel drugs with enhanced properties such as improved solubility or prolonged half-life.

In conclusion, (2S)-S^5--({(9H-fluorenen-9-y)₁^mac)
methylpentanamido-4-methoxy-4.Oxobutanoic acid (CAS No.
26489.84
.) represents a significant advancement
in pharmaceutical chemistry with
potential applications across various therapeutic areas.
Its intricate structure,<
which includes multiple stereocenters
and functional groups,< highlights
the sophistication required for its synthesis
and underscores its value as a research tool.
As our understanding
of biological systems continues
to evolve,< compounds like this one
will play an increasingly important role
in drug discovery and development.